Cas no 2228112-07-8 (2-amino-2-1-(2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-thiazol-5-yl)cyclopropylacetic acid)

• Product Name: 2-amino-2-1-(2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-thiazol-5-yl)cyclopropylacetic acid
• CAS No: 2228112-07-8
• MF: C₁₄H₂₁N₃O₄S
• MW: 327.399242162704
• CID: 6381581
• PubChem ID: 165860581
• Update Time: 2025-10-28

2-amino-2-1-(2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-thiazol-5-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-1-(2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-thiazol-5-yl)cyclopropylacetic acid
• EN300-1885855
• 2-amino-2-[1-(2-{[(tert-butoxy)carbonyl]amino}-4-methyl-1,3-thiazol-5-yl)cyclopropyl]acetic acid
• 2228112-07-8

• Inchi： 1S/C14H21N3O4S/c1-7-9(14(5-6-14)8(15)10(18)19)22-11(16-7)17-12(20)21-13(2,3)4/h8H,5-6,15H2,1-4H3,(H,18,19)(H,16,17,20)
• InChI Key： KQNAZKJDNUATDJ-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OC(C)(C)C)=NC(C)=C1C1(C(C(=O)O)N)CC1

Computed Properties

• Exact Mass: 327.12527733g/mol
• Monoisotopic Mass: 327.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 143Ų

Additional information on 2-amino-2-1-(2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-thiazol-5-yl)cyclopropylacetic acid

Research Brief on 2-amino-2-1-(2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-thiazol-5-yl)cyclopropylacetic acid (CAS: 2228112-07-8)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of novel compounds such as 2-amino-2-1-(2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-thiazol-5-yl)cyclopropylacetic acid (CAS: 2228112-07-8). This compound, characterized by its unique cyclopropylacetic acid backbone and tert-butoxycarbonyl (Boc)-protected thiazole moiety, has emerged as a promising candidate for therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

The synthesis of 2-amino-2-1-(2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-thiazol-5-yl)cyclopropylacetic acid involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the reaction conditions to improve yield and purity, with particular attention to the cyclopropanation step and the introduction of the Boc-protected thiazole group. Advanced spectroscopic methods, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its suitability for further biological evaluation.

In vitro and in vivo studies have demonstrated the compound's potential as a modulator of key biological pathways. Preliminary data suggest that it exhibits selective inhibitory activity against specific enzymes involved in inflammatory and oncogenic processes. For instance, research has shown that the compound can effectively target the NF-κB signaling pathway, reducing the production of pro-inflammatory cytokines in cell-based assays. These findings position the compound as a potential lead for the development of anti-inflammatory or anti-cancer therapeutics.

Further investigations into the pharmacokinetic properties of 2-amino-2-1-(2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-thiazol-5-yl)cyclopropylacetic acid have revealed favorable absorption and distribution profiles in animal models. The compound's stability in physiological conditions and its ability to cross biological barriers, such as the blood-brain barrier, are currently under exploration. These studies are critical for determining its therapeutic viability and for guiding future formulation strategies.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, potential off-target effects, and scalability of synthesis need to be addressed. Ongoing research aims to optimize the compound's structure-activity relationship (SAR) to enhance its efficacy and reduce toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of derivatives with improved pharmacological properties.

In conclusion, 2-amino-2-1-(2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-thiazol-5-yl)cyclopropylacetic acid represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and promising biological activity underscore its potential as a therapeutic agent. Future studies will focus on elucidating its mechanism of action, optimizing its pharmacokinetic profile, and advancing it through preclinical and clinical trials. This compound exemplifies the innovative approaches being pursued in the quest for novel and effective treatments for complex diseases.